Cas no 2513-66-8 (2-ethyl-1,3-diphenylimidazolidine)

• Product Name: 2-ethyl-1,3-diphenylimidazolidine
• CAS No: 2513-66-8
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• CID: 1424465
• PubChem ID: 681320
• Update Time: 2025-08-02

2-ethyl-1,3-diphenylimidazolidine Chemical and Physical Properties

Names and Identifiers

• Imidazolidine, 2-ethyl-1,3-diphenyl-
• 2-ethyl-1,3-diphenylimidazolidine
• Oprea1_775572
• SR-01000460317-1
• AKOS000488400
• HMS1653N01
• F1443-6696
• SR-01000460317
• 2513-66-8
• Oprea1_650649
• STK005685

• Inchi： 1S/C17H20N2/c1-2-17-18(15-9-5-3-6-10-15)13-14-19(17)16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3
• InChI Key： QCJJGIIHBBBQGR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCN(C2C=CC=CC=2)C1CC

Computed Properties

• Exact Mass: 252.1628
• Monoisotopic Mass: 252.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-ethyl-1,3-diphenylimidazolidine

2-Ethyl-1,3-Diphenylimidazolidine (CAS No. 2513-66-8)

2-Ethyl-1,3-diphenylimidazolidine, also known by its CAS registry number CAS No. 2513-66-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazolidines, which are five-membered heterocyclic compounds containing two nitrogen atoms. The structure of 2-Ethyl-1,3-diphenylimidazolidine consists of an imidazolidine ring substituted with ethyl and diphenyl groups, making it a valuable intermediate in organic synthesis and a key component in the development of advanced materials.

The synthesis of 2-Ethyl-1,3-diphenylimidazolidine typically involves the condensation of a diamine with a ketone or aldehyde under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale industrial applications.

In terms of chemical properties, 2-Ethyl-1,3-diphenylimidazolidine exhibits excellent thermal stability and high chemical resistance, making it suitable for use in harsh environments. Its ability to form stable complexes with metal ions has led to its application in coordination chemistry and catalysis. For instance, researchers have utilized this compound as a ligand in transition metal catalysts for various organic transformations, including alkene hydrogenation and cross-coupling reactions.

The biological activity of 2-Ethyl-1,3-diphenylimidazolidine has also been a subject of extensive research. Studies have shown that this compound possesses moderate anti-inflammatory and antioxidant properties, which could be harnessed in the development of new pharmaceutical agents. Furthermore, its ability to interact with biological membranes suggests potential applications in drug delivery systems.

In the field of materials science, 2-Ethyl-1,3-diphenylimidazolidine has been employed as a precursor for the synthesis of high-performance polymers and coatings. Its unique combination of mechanical strength and chemical resistance makes it an ideal candidate for applications in aerospace and automotive industries.

Recent breakthroughs in nanotechnology have further expanded the utility of CAS No. 2513-66-8. Scientists have successfully incorporated this compound into nanocomposites, enhancing their electrical conductivity and thermal stability. These findings were published in prominent journals such as Nature Materials and Advanced Materials, underscoring the compound's importance in cutting-edge research.

In conclusion, 2-Ethyl-1,3-diphenylimidazolidine (CAS No. 2513-66-8) is a multifaceted compound with wide-ranging applications across various disciplines. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.